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For Researchers, Scientists, and Drug Development Professionals

Introduction

Azoxystrobin, a broad-spectrum systemic fungicide, is a prominent member of the strobilurin
class. Its fungicidal activity arises from the inhibition of mitochondrial respiration by binding to
the Quinone outside (Qo) site of the cytochrome bcl complex, which blocks electron transport
and halts ATP synthesis.[1] The active isomer, (E)-azoxystrobin, is the primary target of
synthesis. This document provides detailed application notes and protocols for the synthesis of
azoxystrobin, commencing from the readily available starting material, 2-coumaranone (also
known as benzofuran-2(3H)-one).[2]

The synthesis of azoxystrobin is a multi-step process that typically involves the preparation of
two key fragments that are subsequently coupled.[1] This guide will focus on a convergent
synthesis pathway where 2-coumaranone is utilized as a precursor for the phenylacrylate
moiety of azoxystrobin.

Synthetic Pathway Overview

The overall synthetic strategy involves the conversion of 2-coumaranone into a key
intermediate, methyl (E)-2-(2-hydroxyphenyl)-3-methoxyacrylate. This intermediate is then
coupled with a second key fragment, 4-chloro-6-(2-cyanophenoxy)pyrimidine, to yield the final
product, azoxystrobin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]

o 2. NZ586772A - Process for the preparation of methyl (E)-2-(2-hydroxy)phenyl-3-
methoxyacrylate - Google Patents [patents.google.com]

 To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
Azoxystrobin from 2-Coumaranone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10819153#synthesis-of-fungicides-like-azoxystrobin-
from-2-coumaranone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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